1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H24N4O/c1-17-7-9-19(10-8-17)21-22-20(26-23-21)16-25-13-11-24(12-14-25)15-18-5-3-2-4-6-18/h2-10H,11-16H2,1H3
• InChI Key: XMGVPWCHNGIRGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine, also known as BODIPY, is a fluorescent dye that has gained popularity in scientific research due to its unique properties. BODIPY is a piperazine derivative that contains an oxadiazole ring and a benzyl group. This compound is widely used in various fields of research, including biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has a wide range of applications in scientific research. One of the most common uses of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is as a fluorescent probe for cellular imaging. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is an excellent fluorescent dye due to its high quantum yield, photostability, and low toxicity. It has been used to label proteins, lipids, and nucleic acids in living cells, allowing researchers to visualize cellular processes in real-time.
Another application of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is in the development of biosensors. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine can be used as a fluorescent tag for biomolecules, such as enzymes and antibodies, allowing for the detection of specific analytes. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine-based biosensors have been developed for the detection of glucose, lactate, and other metabolites.

Mechanism of Action

The mechanism of action of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is based on its ability to absorb and emit light. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine absorbs light in the blue-green region of the spectrum and emits light in the green-yellow region. The absorption and emission spectra of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine can be tuned by modifying the chemical structure of the compound. The fluorescence of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is quenched by certain molecules, such as oxygen and heavy metals, making it useful as a sensor for these analytes.
Biochemical and Physiological Effects:
1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has low toxicity and is not known to have any significant biochemical or physiological effects. However, it is important to note that 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine should be used with caution in experiments involving living cells or animals, as high concentrations of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine may interfere with cellular processes.

Advantages and Limitations for Lab Experiments

1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has several advantages for lab experiments. It is a highly sensitive and specific fluorescent probe that can be used for a wide range of applications. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is also easy to synthesize and purify, making it a cost-effective option for researchers. However, 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has some limitations. It is sensitive to pH and temperature changes, which can affect its fluorescence properties. 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is also prone to photobleaching, which can limit its usefulness in long-term experiments.

Future Directions

There are several future directions for 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine research. One area of interest is the development of new 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine-based biosensors for the detection of specific analytes. Another area of research is the modification of the chemical structure of 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine to improve its photostability and fluorescence properties. Additionally, 1-benzyl-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine could be used in combination with other fluorescent dyes to create multi-color imaging systems for cellular and molecular biology research.